5-Chloro-3-hydroxypyridine

• IUPAC Name: 5-chloropyridin-3-ol
• InChI: InChI=1S/C5H4ClNO/c6-4-1-5(8)3-7-2-4/h1-3,8H
• InChI Key: TUIDQYRZDZRHPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Cl)O
• Molecular Formula: C5H4ClNO
• DSSTOX Substance ID: DTXSID90225063
• Molecular Weight: 129.54 g/mol
• CAS No.: 74115-12-1

Description

5-Chloro-3-hydroxypyridine, also known as this compound, is an organic compound with the molecular formula C5H4ClNO. It is a derivative of pyridine, characterized by the presence of a chlorine atom at the 5-position and a hydroxyl group at the 3-position of the pyridine ring. This compound is a colorless to pale yellow solid, soluble in water and various organic solvents such as alcohols, ethers, and ketones . It is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds .

Scientific Research Applications

5-Chloro-3-hydroxypyridine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: It is used in the development of bioactive compounds, including enzyme inhibitors and receptor modulators.

Medicine: Research has shown its potential in the synthesis of nonsteroidal anti-inflammatory agents and antiviral compounds.

Industry: It is employed in the production of agrochemicals, such as herbicides and insecticides.

Safety and Hazards

5-Chloropyridin-3-ol is harmful if swallowed and causes skin and serious eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

It’s known that the compound can undergo suzuki-miyaura cross-coupling with 3-pyridylboronic acid in the presence of a pd catalyst . This suggests that it may interact with enzymes or proteins that can facilitate such reactions.

Mode of Action

5-Chloro-3-hydroxypyridine undergoes Suzuki-Miyaura cross-coupling with 3-pyridylboronic acid in the presence of a Pd catalyst to yield hydroxybiphenyls . This indicates that the compound can participate in chemical reactions that lead to the formation of new compounds.

Biochemical Pathways

Its ability to undergo suzuki-miyaura cross-coupling suggests that it may influence pathways involving the formation of biphenyl compounds .

Result of Action

Its ability to participate in the suzuki-miyaura cross-coupling reaction suggests that it may contribute to the formation of new compounds at the molecular level .

Biochemical Analysis

Biochemical Properties

5-Chloro-3-hydroxypyridine plays a crucial role in several biochemical reactions. It is known to interact with various enzymes, proteins, and other biomolecules. One notable interaction is with the enzyme integrase, which is involved in the integration of viral DNA into the host genome. This interaction is significant in the context of HIV-1 replication, where this compound derivatives have been studied as potential integrase inhibitors . Additionally, this compound undergoes Suzuki-Miyaura cross-coupling reactions, which are essential in the synthesis of various organic compounds .

Cellular Effects

This compound has been shown to influence various cellular processes. In particular, it has protective effects on brain cells against ischemic damage. Studies have demonstrated that derivatives of this compound can protect brain cells from glutamate excitotoxicity and glucose-oxygen deprivation, which are common in ischemic conditions . This compound also affects cell signaling pathways, gene expression, and cellular metabolism, contributing to its potential therapeutic applications.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with specific biomolecules. For instance, it binds to the integrase enzyme, inhibiting its activity and preventing the integration of viral DNA into the host genome . Additionally, this compound participates in Suzuki-Miyaura cross-coupling reactions, which involve the formation of carbon-carbon bonds in the presence of a palladium catalyst . These interactions highlight the compound’s role in enzyme inhibition and activation, as well as changes in gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At therapeutic doses, the compound has shown protective effects against ischemic damage and other cellular stressors . At higher doses, it may exhibit toxic or adverse effects. For example, studies on 3-hydroxypyridine derivatives have indicated that high doses can increase the severity of formalin edema in mice . Therefore, careful dosage optimization is essential to maximize the compound’s therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as integrase and participates in reactions like Suzuki-Miyaura cross-coupling . These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic profile of cells. Additionally, the compound’s degradation products and their metabolic fate are important considerations in understanding its biochemical properties .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound is known to be soluble in water, which facilitates its transport across cell membranes . It may interact with specific transporters or binding proteins that influence its localization and accumulation within cells. Understanding these transport mechanisms is essential for optimizing the compound’s therapeutic applications.

Subcellular Localization

This compound’s subcellular localization can impact its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, its interaction with integrase suggests that it may localize to the nucleus, where it can exert its inhibitory effects on viral DNA integration

Preparation Methods

The synthesis of 5-chloropyridin-3-ol can be achieved through several methods. One common approach involves the reaction of 5-chloropyridine with sodium hydroxide in an ethanol solution, followed by oxidation with bleaching powder or hydrogen peroxide . Another method utilizes whole cells of Burkholderia sp. MAK1, which can convert pyridin-2-ol derivatives into their 5-hydroxy counterparts . Industrial production often involves these or similar methods, optimized for large-scale synthesis.

Chemical Reactions Analysis

5-Chloro-3-hydroxypyridine undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 5-chloropyridine-N-oxide.

Reduction: Reduction reactions can convert it into other chloropyridine derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like halides . The major products formed depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

5-Chloro-3-hydroxypyridine can be compared to other hydroxypyridine derivatives, such as:

• 3-Hydroxy-2-chloropyridine
• 3-Hydroxy-4-chloropyridine
• 3-Hydroxy-5-chloropyridine

These compounds share similar structural features but differ in the position of the chlorine and hydroxyl groups on the pyridine ring. The unique positioning of these groups in 5-chloropyridin-3-ol imparts distinct chemical and biological properties, making it valuable for specific applications .

Synthesis routes and methods

Procedure details

To a stirred mixture of crude (R)-tert-butyl 2-((5-chloropyridin-3-yloxy)methyl)pyrrolidine-1-carboxylate (5.15 g, Ca. 11.28 mmol, EXAMPLE 29 Step 1) and sodium bicarbonate (2.77 g, 32.9 mmol) in dichloromethane was added m-chloroperbenzoic acid (mCPBA) (4.26 g, 24.7 mmol) at 0° C. The mixture was stirred at 0° C. for 30 min, and the mixture was warmed to room temperature during 30 min period. After being stirred at room temperature for 6 h, water was added to the mixture. The mixture was extracted with dichloromethane twice and washed with aq. sodium thiosulfate and brine. The extracts were combined and dried over sodium sulfate and concentrated in vacuo to afford an oil. The residual oil was purified by silica gel column chromatography (ethyl acetate/hexane 7:3 to ethyl acetate) to afford 2.709 g (73% from 5-chloropyridin-3-ol) of the title compound as a colorless viscous oil.

Customer Q & A

Q1: Why is the pH of water samples crucial during the analysis of disinfection byproducts like 5-Chloro-3-pyridinol?

A1: Adjusting the pH of water samples before analysis is critical for efficient DBP extraction. While a low pH (<0.5) is often used to ensure target DBPs are in their neutral forms, this approach can lead to the omission of amphoteric DBPs like 5-Chloro-3-pyridinol. These compounds can exist in different charged states depending on the pH. []

Q2: What are the potential implications of detecting 5-Chloro-3-pyridinol in drinking water?

A2: The discovery of 5-Chloro-3-pyridinol and other halogenated pyridinols in drinking water raises concerns due to their potential toxicity. Although research is ongoing, initial studies using zebrafish embryos indicate that these compounds may pose developmental and acute toxicity risks. []